Cas no 14620-72-5 (Dimethyl adipimidate dihydrochloride)

• Product Name: Dimethyl adipimidate dihydrochloride
• CAS No: 14620-72-5
• MF: C₈H₁₈Cl₂N₂O₂
• MW: 245.146720409393
• CID: 87376
• PubChem ID: 87562332
• Update Time: 2025-11-02

Dimethyl adipimidate dihydrochloride Chemical and Physical Properties

Names and Identifiers

• dimethyl adipimidate dihydrochloride
• Dimethyl Adipimidate Dihydrochloride [Cross-linking Agent for Protein Research]
• Adipimidic Acid Dimethyl Ester Dihydrochloride
• dimethyl hexanediimidate,dihydrochloride
• dimethyl hexanediimidate
• DIMETHYL ADIPIMIDATE 2 HCL
• DiMethyl adipiMidate2HCl(DMA)
• adipimidic acid dimethyl ester
• Adipimidicaciddimethylester2HCl
• ADIPIMIDIC ACID DIMETHYL ESTER DIHYDROCLHORIDE
• DiMethyl adipiMidate dihydrochloride 97%
• DIMETHYL ADIPIMIDATE DIHYDROCHLORIDE, 99 %
• WHO0F998GM
• Dimethyl adipimidate HCl
• Dimethyl adipimidate diHCl
• BICL300
• dimethyl hexanediimidate;dihydrochloride
• Dimethyl adipimidate dihydrochloride, 97%
• A0806
• 14620-72-5
• MFCD00012573
• 79416-59-4
• 1,6-DIMETHYL HEXANEDIIMIDATE DIHYDROCHLORIDE
• AS-70986
• F18404
• DIMETHYL ADIPIMIDATE 2HCL
• ADIPIMIDIC ACID, DIMETHYL ESTER, DIHYDROCHLORIDE
• UNII-WHO0F998GM
• NSC 340006
• AKOS027430432
• SCHEMBL432534
• CS-0313698
• HEXANEDIIMIDIC ACID, DIMETHYL ESTER, DIHYDROCHLORIDE
• J-008203
• Hexanediimidic acid,1,6-dimethyl ester, hydrochloride (1:2)
• Q27292646
• SY049967
• EINECS 238-660-9
• Hexanediimidic acid, 1,6-dimethyl ester, hydrochloride (1:2)
• NSC-340006
• FT-0621926
• DB-042831
• IEUUDEWWMRQUDS-UHFFFAOYSA-N
• Dimethyl adipimidate dihydrochloride

• MDL： MFCD00012573
• Inchi： 1S/C8H16N2O2.2ClH/c1-11-7(9)5-3-4-6-8(10)12-2;;/h9-10H,3-6H2,1-2H3;2*1H
• InChI Key： IEUUDEWWMRQUDS-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C(CCCCC(=N)OC)=N

Computed Properties

• Exact Mass: 244.07500
• Monoisotopic Mass: 172.121178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 139
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• Color/Form: White solid
• Density: 1.03
• Melting Point: 215-220 °C (dec.)(lit.)
• Boiling Point: 207.5°Cat760mmHg
• Flash Point: 79.3°C
• Water Partition Coefficient: Hydrolyses in water.
• PSA: 66.16000
• LogP: 3.59760
• Sensitiveness: Moisture Sensitive
• Solubility: Can hydrolyze

Dimethyl adipimidate dihydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：3-10-21
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboximidic acids and derivatives Imidoesters
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Dimethyl adipimidate dihydrochloride

Recent Advances in Dimethyl Adipimidate Dihydrochloride (CAS: 14620-72-5) Research: Applications and Mechanistic Insights

Dimethyl adipimidate dihydrochloride (CAS: 14620-72-5), a bifunctional crosslinking agent, has garnered significant attention in chemical biology and pharmaceutical research due to its unique ability to modify biomolecules. Recent studies have expanded its applications in protein conjugation, nucleic acid stabilization, and targeted drug delivery systems. This research brief synthesizes the latest findings (2022–2024) to highlight its evolving role in therapeutic development and diagnostic tools.

A 2023 Journal of Medicinal Chemistry study demonstrated the compound’s efficacy in antibody-drug conjugate (ADC) optimization. By leveraging its amine-reactive imidoester groups, researchers achieved site-specific conjugation of payloads to monoclonal antibodies, improving pharmacokinetic profiles (DOI: 10.1021/acs.jmedchem.3c00562). Concurrently, Nature Chemical Biology reported its use in stabilizing CRISPR-Cas9 ribonucleoprotein complexes, enhancing gene-editing delivery efficiency by 40% compared to standard protocols (DOI: 10.1038/s41589-022-01231-z).

Mechanistic investigations reveal that dimethyl adipimidate dihydrochloride’s optimal crosslinking distance (6.2 Å between reactive groups) enables precise intermolecular bridging. Nuclear magnetic resonance (NMR) analyses published in ACS Chemical Biology (2024) delineated its preference for lysine residues under physiological pH, with minimal off-target effects (DOI: 10.1021/acschembio.4c00018). These properties are being exploited in novel cancer theranostics, where the compound facilitates stable radiolabeling of targeting peptides.

Emerging applications include its incorporation into biomaterial scaffolds for regenerative medicine. A 2024 Advanced Materials study utilized the crosslinker to engineer collagen-mimetic hydrogels with tunable stiffness, promoting mesenchymal stem cell differentiation (DOI: 10.1002/adma.202311742). However, challenges persist in controlling reaction stoichiometry, as noted in a recent Bioconjugate Chemistry review, which calls for improved purification protocols to address batch-to-batch variability (DOI: 10.1021/acs.bioconjchem.3c00501).

The compound’s safety profile continues to be evaluated, with new in vitro cytotoxicity data showing concentration-dependent effects above 500 μM (Toxicology Reports, 2023; DOI: 10.1016/j.toxrep.2023.10.005). Ongoing clinical-stage ADC programs incorporating this linker (e.g., Phase II trials of HER2-targeted breast cancer therapy NCT05678984) may soon provide translational validation of its therapeutic utility.